Cas no 1361482-79-2 (5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361482-79-2
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4996340
• Update Time: 2025-10-29

5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-8-1-3-11(14(18,19)20)10(5-8)9-2-4-12(16)13(17)6-9/h1-6H,7H2
• InChI Key： JSIOQZCJTRQHRO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl

Introduction to 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361482-79-2)

5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl, identified by its CAS number 1361482-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chloromethyl, dichloro, and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl consists of two benzene rings connected at the 1 and 2 positions, with modifications at the 3, 4, and 5 positions. The presence of chlorine atoms at the 3 and 4 positions enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the trifluoromethyl group at the 2 position contributes to electron-withdrawing effects, influencing its electronic properties and potential interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their versatility in drug design. The chloromethyl group in 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This compound has been explored in the development of novel therapeutic agents, particularly those targeting neurological disorders and infectious diseases.

One of the most compelling aspects of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl is its potential as a building block for heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry, with many drugs featuring these structural motifs. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological activity and improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. In drug discovery, trifluoromethyl-substituted compounds often exhibit improved bioavailability and resistance to degradation by metabolic enzymes. This feature makes 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl a promising candidate for further exploration in this context.

Recent advancements in computational chemistry have also highlighted the importance of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl in virtual screening campaigns. Molecular modeling studies have identified its potential as a scaffold for kinase inhibitors, which are critical targets in oncology research. By leveraging computational tools, researchers can rapidly screen large libraries of derivatives to identify lead compounds with optimized binding interactions.

The dichloro substitution at the 3 and 4 positions further enhances the reactivity of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl, allowing for diverse functionalization strategies. These include nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed transformations. Such reactions are fundamental to modern synthetic organic chemistry and enable the construction of complex molecular architectures.

In agrochemical research, biphenyl derivatives like 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl have been investigated for their potential as intermediates in pesticide development. The unique electronic properties conferred by the chlorine and trifluoromethyl groups make these compounds attractive candidates for designing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and radical-mediated transformations have been employed to construct the desired molecular framework efficiently.

From a regulatory perspective, 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl must be handled under appropriate conditions to ensure safety and compliance with chemical manufacturing standards. While it is not classified as a hazardous material under current regulations, proper storage and handling procedures are essential to prevent degradation or unintended reactions.

The future prospects of 5'-Chloromethyl-3,4-dichloro-2'-trifluoromethyl-biphenyl are promising, with ongoing research exploring its applications in drug discovery and material science. As computational methods continue to advance, the efficiency of discovering novel derivatives will improve significantly. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields.